1-(4-Cyano-1,3-oxazol-2-yl)-3-hydroxyazetidine

• Molecular Formula: C7H7N3O2
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 2-(3-hydroxyazetidin-1-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C7H7N3O2/c8-1-5-4-12-7(9-5)10-2-6(11)3-10/h4,6,11H,2-3H2
• InChI Key: PBMMQKHXUPDOLX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC(=CO2)C#N)O

Description

1-(4-Cyano-1,3-oxazol-2-yl)-3-hydroxyazetidine is a useful research compound. Its molecular formula is C7H7N3O2 and its molecular weight is 165.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Cyano-1,3-oxazol-2-yl)-3-hydroxyazetidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Cyano-1,3-oxazol-2-yl)-3-hydroxyazetidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-t-butyldiphenylsilyloxy-1-(4-cyano-1,3-oxazol-2-yl)azetidine (0.61 g, 1.51 mmol) (obtained as described in Reference Example 23(1)) in tetrahydrofuran (30 ml) was added a solution of 1.0M tetra-n-butylammonium fluoride in tetrahydrofuran (1.5 ml) in an ice bath, and the mixture was stirred for 1 hour. After checking the completion of the reaction, the reaction mixture was concentrated under reduced pressure. The residue was purified by chromatography on a silica gel column using ethyl acetate as the eluant to afford 1-(4-cyano-1,3-oxazol-2-yl)-3-hydroxyazetidine (0.21 g, yield 86%) as a white solid.